N-[[[2-(2,4-difluorophenyl)-2-hydroxy-2-(1-methylsulfonylcyclopropyl)ethyl]amino]methyl]-N'-methylmethanimidamide

• IUPAC Name: N-[[[2-(2,4-difluorophenyl)-2-hydroxy-2-(1-methylsulfonylcyclopropyl)ethyl]amino]methyl]-N'-methylmethanimidamide
• InChI: InChI=1S/C15H21F2N3O3S/c1-18-9-20-10-19-8-15(21,14(5-6-14)24(2,22)23)12-4-3-11(16)7-13(12)17/h3-4,7,9,19,21H,5-6,8,10H2,1-2H3,(H,18,20)
• InChI Key: ODYQJYSYDIESEN-UHFFFAOYSA-N
• Canonical SMILES: CN=CNCNCC(C1=C(C=C(C=C1)F)F)(C2(CC2)S(=O)(=O)C)O
• Molecular Formula: C15H21F2N3O3S
• Molecular Weight: 361.4 g/mol

Description

N-[[[2-(2,4-difluorophenyl)-2-hydroxy-2-(1-methylsulfonylcyclopropyl)ethyl]amino]methyl]-N'-methylmethanimidamide is a chemical compound with unique properties and applications It is known for its significant role in various scientific research fields, including chemistry, biology, medicine, and industry

Preparation Methods

The preparation of N-[[[2-(2,4-difluorophenyl)-2-hydroxy-2-(1-methylsulfonylcyclopropyl)ethyl]amino]methyl]-N'-methylmethanimidamide involves several synthetic routes and reaction conditions. One common method includes the use of specific catalysts and reagents under controlled temperature and pressure conditions. Industrial production methods often involve large-scale synthesis using advanced chemical engineering techniques to ensure high yield and purity .

Chemical Reactions Analysis

N-[[[2-(2,4-difluorophenyl)-2-hydroxy-2-(1-methylsulfonylcyclopropyl)ethyl]amino]methyl]-N'-methylmethanimidamide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

N-[[[2-(2,4-difluorophenyl)-2-hydroxy-2-(1-methylsulfonylcyclopropyl)ethyl]amino]methyl]-N'-methylmethanimidamide has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it plays a crucial role in studying cellular processes and signaling pathways. In medicine, it is investigated for its potential therapeutic effects on various diseases. In industry, it is used in the production of advanced materials and chemicals .

Mechanism of Action

The mechanism of action of N-[[[2-(2,4-difluorophenyl)-2-hydroxy-2-(1-methylsulfonylcyclopropyl)ethyl]amino]methyl]-N'-methylmethanimidamide involves its interaction with specific molecular targets and pathways. It binds to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

N-[[[2-(2,4-difluorophenyl)-2-hydroxy-2-(1-methylsulfonylcyclopropyl)ethyl]amino]methyl]-N'-methylmethanimidamide can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or biological activities. For example, compounds such as CID 2632, CID 6540461, CID 5362065, and CID 5479530 share some similarities but differ in their specific properties and applications .